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Compound of Interest

Compound Name: 15:0-18:1 DG-d7

Cat. No.: B12395310 Get Quote

Technical Support Center: 15:0-18:1 DG-d7
This technical support center provides researchers, scientists, and drug development

professionals with essential guidelines for the storage and handling of 15:0-18:1 DG-d7 (1-

pentadecanoyl-2-oleoyl(d7)-sn-glycerol). Adherence to these protocols is critical for maintaining

the integrity of the standard and ensuring accurate and reproducible experimental results.

Summary of Quantitative Data
For quick reference, the key quantitative parameters for the storage and handling of 15:0-18:1
DG-d7 are summarized in the table below.

Parameter Guideline Notes

Long-term Storage

Temperature
-80°C

Recommended to minimize

acyl migration.

Short-term Storage

Temperature
-20°C

Acceptable for immediate or

frequent use.

Supplied Form In Chloroform
Typically supplied as a solution

in chloroform.

Stability 1 Year at -20°C As per manufacturer's data.

Molecular Weight 587.98 g/mol
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Frequently Asked Questions (FAQs)
Q1: How should I store the 15:0-18:1 DG-d7 upon receipt?

Immediately upon receipt, inspect the packaging to ensure the product was shipped on dry ice

and has remained frozen. For long-term storage, the vial should be placed in a -80°C freezer.

For short-term use, storage at -20°C is adequate.

Q2: The product arrived thawed. Can I still use it?

If the product has thawed during transit, it is recommended to contact the supplier for a

replacement. Thawing can compromise the stability of the diacylglycerol and may lead to

hydrolysis or other forms of degradation.

Q3: What is the best way to prepare working solutions from the chloroform stock?

To prepare a working solution, allow the vial to warm to room temperature before opening to

prevent condensation, which can introduce water and promote hydrolysis. It is recommended

to work under an inert gas atmosphere (e.g., argon or nitrogen) to minimize oxidation,

especially given the unsaturated oleoyl chain. Use glass or gas-tight syringes for all transfers.

Q4: Can I store the 15:0-18:1 DG-d7 in a plastic tube for my experiments?

No, it is critical to avoid plastic containers for storing or handling the chloroform solution of

15:0-18:1 DG-d7. Phthalates and other plasticizers can leach from the plastic into the

chloroform, contaminating your standard. Always use glass vials, preferably with Teflon-lined

caps.

Q5: How many times can I freeze and thaw the stock solution?

To avoid degradation, it is strongly recommended to aliquot the stock solution into single-use

glass vials after the initial thawing. This minimizes the number of freeze-thaw cycles and

reduces the risk of contamination and degradation.

Troubleshooting Guide
This guide addresses common issues that may arise during the use of 15:0-18:1 DG-d7 in

experimental settings.
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Issue 1: I am observing a split or shoulder peak for my internal standard in my LC-MS analysis.

A split or shoulder peak can be indicative of several issues. A primary concern with

diacylglycerol standards is acyl migration, where the fatty acyl chain moves from the sn-2 to the

sn-1 or sn-3 position, resulting in the formation of the 1,3-diacylglycerol isomer.[1] This isomer

will have a different retention time, leading to a split or shoulder peak.

Troubleshooting Steps:

Verify Isomer Presence: Confirm if the second peak corresponds to the 1,3-isomer by

comparing it to a 1,3-diacylglycerol standard if available.

Review Storage Conditions: Ensure the standard has been consistently stored at -80°C for

long-term storage to minimize the rate of acyl migration.

Optimize Chromatography: Acyl migration can sometimes be exacerbated by

chromatographic conditions. Consider using a column with a different selectivity or

adjusting the mobile phase composition.

Issue 2: My quantitative results are inconsistent across different experiments.

Inconsistent quantification can be a result of several factors, including the degradation of the

internal standard.

Troubleshooting Steps:

Assess Standard Integrity: If you suspect degradation, it is advisable to use a fresh aliquot

of the standard.

Check for Oxidation: The oleoyl moiety in 15:0-18:1 DG-d7 is unsaturated and thus

susceptible to oxidation. Ensure that the standard has been handled under an inert

atmosphere.

Solvent Evaporation: If the cap of the vial is not sealed properly, the chloroform may slowly

evaporate, leading to an increase in the concentration of the standard and affecting

quantification.
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Issue 3: I am using the standard in a cell-based assay and observing cellular toxicity.

The chloroform solvent is toxic to cells. It is crucial to ensure that all of the chloroform is

removed before adding the standard to your cell culture.

Troubleshooting Steps:

Complete Solvent Evaporation: After aliquoting the desired amount of the standard,

evaporate the chloroform under a gentle stream of nitrogen.

Resuspend in a Biocompatible Solvent: Once the chloroform is completely evaporated,

resuspend the lipid in a solvent compatible with your cell culture system, such as ethanol

or DMSO. Be mindful of the final concentration of this solvent in your culture medium, as it

can also be toxic at higher concentrations.

Experimental Protocols
Protocol for Aliquoting 15:0-18:1 DG-d7

Allow the sealed vial of 15:0-18:1 DG-d7 in chloroform to warm to room temperature.

Work in a fume hood and, if possible, under a stream of inert gas (argon or nitrogen).

Using a clean, glass syringe, carefully transfer the desired volume of the stock solution into

smaller, amber glass vials with Teflon-lined caps.

Flush the headspace of each new aliquot with inert gas before sealing tightly.

Store the aliquots at -80°C.

Visual Workflow for Troubleshooting
The following diagram illustrates a logical workflow for troubleshooting common issues

encountered with 15:0-18:1 DG-d7.
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Caption: Troubleshooting workflow for 15:0-18:1 DG-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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